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Compound of Interest

Compound Name: Musellarin C
CAS No.: 1392476-33-3
Cat. No.: B592927
Get Quote

Executive Summary

Musellarin C is a rare bicyclic diarylheptanoid originally isolated from the aerial parts of
Musella lasiocarpa, a monotypic plant native to Yunnan, China, which has historical
applications in traditional medicine for its hemostatic and anti-inflammatory properties 1.
Structurally, it is defined by a highly complex tricyclic framework featuring a trans-fused-2,6-cis-
dihydropyran (DHP) skeleton. Due to its natural paucity and intriguing molecular architecture,
Musellarin C has become a compelling target for total synthesis and pharmacological
evaluation.

This technical guide provides an in-depth analysis of the physicochemical properties of
Musellarin C, deconstructs its stereochemical architecture, and outlines a field-proven, self-
validating synthetic methodology for its asymmetric total synthesis.

Physicochemical Profiling & Handling Parameters
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Understanding the physical and chemical baseline of Musellarin C is critical for downstream
assay development and formulation. The compound presents as a white, amorphous powder
with specific solubility constraints that must be managed during in vitro testing.

: L :

Property Value / Description

Molecular Formula C21H2205

) 354.40 g/mol (Exact Mass: 354.1467 by
Molecular Weight

HREIMS)
CAS Registry Number 1392476-33-3
Appearance White, amorphous powder
Optical Rotation [a]D20-176.8 (c 0.30, MeOH)

284 nm (log € 3.53), 206 nm (log € 4.42) in

UV Absorption ( Amax) MeOH
e

Chloroform, Dichloromethane, Ethyl Acetate,

Primary Solubilit
y y DMSO, Acetone, Methanol

Storage Conditions -20°C, sealed, cool, and dry environment

Table 1: Physicochemical properties of Musellarin C.2

Application Scientist Insight: When preparing stock solutions for cell-based assays, Musellarin
C can exhibit transient precipitation in aqueous buffers. To achieve optimal solubility and
prevent aggregate-induced false negatives in cytotoxicity screens, it is recommended to warm
the microtube to 37°C (98.6°F) and subject it to brief ultrasonic bath sonication prior to serial
dilution 2.

Structural Architecture & Stereochemistry

The structural assignment of Musellarin C was historically challenging due to the rigid tricyclic
core. The molecule is formally identified as rel-(3S, 4aR, 10bR)-3-(3'-hydroxy-4'-
methoxyphenyl)-8-hydroxy-9-methoxy-4a, 5, 6, 10b-tetrahydro-3H-naphtho[2, 1-b]pyranl.
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Causality in Structural Elucidation: The differentiation between Musellarin C and its congeners
(such as Musellarin D) hinges entirely on the relative configuration at the C4a and C10b
stereocenters. During initial isolation, the relative configuration of H-4a was definitively
established via ROESY (Rotating-frame Overhauser Effect Spectroscopy) correlations between
H-4a and H-3. The lack of NOE enhancement between certain protons confirmed the trans-
fused nature of specific domains within the DHP core, distinguishing it from the cis-fused motifs
found in later-eluting musellarins 3.

Synthetic Methodologies: The Achmatowicz | Heck-
Matsuda Strategy

Extracting sufficient quantities of Musellarin C from natural sources for high-throughput
screening is unfeasible. Consequently, a robust asymmetric total synthesis is required. The
most efficient route, developed by Tong et al., utilizes an Achmatowicz rearrangement (AR)
followed by a highly diastereoselective Heck-Matsuda coupling 4.

Mechanistic Rationale

Standard Tsuji-Trost or Ferrier-type arylations typically fail to produce the required 2,6-trans-
dihydropyran architecture, defaulting instead to the thermodynamically favored cis-isomer. By
employing a reductive y-deoxygenation followed by a palladium-catalyzed Heck-Matsuda
reaction using aryldiazonium salts, chemists can force the aryl group into the unfavorable 2,6-
trans configuration with high fidelity 4.
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Fig 1. Synthetic workflow for Musellarin C via Achmatowicz rearrangement and Heck-Matsuda

coupling.

Step-by-Step Experimental Protocol

This self-validating protocol outlines the critical phases of the 15-16 step total synthesis,
yielding Musellarin C at approximately 7.8—-9.8% overall yield 4.

Phase 1: Construction of the Tricyclic Pyranone Core
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» Achmatowicz Rearrangement: Treat the starting furfuryl alcohol derivative with an oxidant
(e.g., NBS in H20/THF or Fe(TPY)Brs catalysis) to induce oxidative ring expansion, yielding
the functionalized pyranulose.

» Kishi Reduction: Dissolve the pyranulose intermediate in anhydrous CHzClz. At -40 °C,
slowly add Triethylsilane (EtsSiH) and Trifluoroacetic acid (TFA). Stir for 1 hour to achieve
diastereoselective reduction.

» Friedel-Crafts Cyclization: The acidic conditions from the Kishi reduction concurrently trigger
an intramolecular Friedel-Crafts cyclization, closing the ring to form the tricyclic DHP core.
Quench with saturated agueous NaHCOs, extract with CH2Clz, and purify via silica gel
chromatography.

Phase 2: Aryldiazonium Salt Preparation

Dissolve the target aniline derivative (e.g., 4-acetamidophenol derivative) in 2-propanol.

Add HBF4 (approx. 50 wt%) at room temperature, then heat to 90 °C for 3 hours.

Cool the mixture to 0 °C and add NaNO:2 portion-wise. Stir for 30 minutes.

Filter the resulting precipitates and dry under reduced pressure to isolate the reactive
aryldiazonium tetrafluoroborate salt.

Phase 3: Diastereoselective Heck-Matsuda Coupling

¢ In a flame-dried flask under nitrogen, combine the tricyclic DHP core and the synthesized
aryldiazonium salt in a suitable degassed solvent.

 Introduce a Palladium catalyst (e.g., Pd(OAc)2) to initiate the Heck-Matsuda reaction.

e The reaction strictly proceeds via a resonance-stabilized allyl carbenium ion intermediate,
forcing the incoming aryl group into the thermodynamically unfavorable but target-required
2,6-trans orientation.

» Purify the crude product via high-performance liquid chromatography (HPLC) to isolate
enantiomerically pure Musellarin C (>98% purity).
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Biological Activity & Pharmacological Potential

While the primary interest in Musellarin C stems from its structural complexity, it has been
evaluated for baseline pharmacological activity.

» Cytotoxicity: Musellarin C exhibits moderate to weak cytotoxicity against several human
tumor cell lines, including HL-60 (leukemia), SMMC-7721 (hepatoma), A-549 (lung
carcinoma), MCF-7 (breast cancer), and SW480 (colon cancer) 1.

» Analog Development: The true value of Musellarin C lies in its role as a structural scaffold.
Synthetic analogues generated during the optimization of the Heck-Matsuda total synthesis
route have demonstrated three-to-six times greater cytotoxic potency than the natural
musellarins, positioning the tricyclic DHP core as a promising lead for novel
chemotherapeutics 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b592927/docs#musellarin-c-physicochemical-profiling-structural-elucidation-and-synthetic-methodologies
https://www.benchchem.com/product/b592927/docs#musellarin-c-physicochemical-profiling-structural-elucidation-and-synthetic-methodologies
https://www.benchchem.com/product/b592927?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

